Cas no 450351-22-1 (2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 450351-22-1
• MF: C₂₄H₂₁ClN₂OS
• MW: 420.954343557358
• CID: 6441647
• Update Time: 2025-06-20

2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide
• Acetamide, 2-[[1-[(2-chlorophenyl)methyl]-1H-indol-3-yl]thio]-N-(4-methylphenyl)-

• Inchi： 1S/C24H21ClN2OS/c1-17-10-12-19(13-11-17)26-24(28)16-29-23-15-27(22-9-5-3-7-20(22)23)14-18-6-2-4-8-21(18)25/h2-13,15H,14,16H2,1H3,(H,26,28)
• InChI Key： HETUWGYBDCFOAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1C2=C(N(CC3=CC=CC=C3Cl)C=1)C=CC=C2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 657.5±55.0 °C(Predicted)
• pka: 13.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 450351-22-1 and Product Name: 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide

The compound with the CAS number 450351-22-1 and the product name 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of key functional groups such as the sulfanyl moiety and the indol scaffold suggests a high degree of specificity and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole ring, a prominent feature in this compound, is well-known for its role in various pharmacological applications. Studies have demonstrated that indole-based compounds exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide enhances its interaction with biological targets, potentially leading to novel therapeutic interventions.

The sulfanyl group attached to the indole ring introduces an additional layer of complexity, influencing both the electronic properties and the solubility of the molecule. This modification can significantly alter the pharmacokinetic profile of the compound, making it more suitable for certain therapeutic applications. Researchers have been particularly interested in how such structural modifications affect the compound's ability to cross biological membranes and reach target sites within the body. The combination of these features makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental trials. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and various biological targets. These computational studies have already provided valuable insights into the mechanism of action of 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide, suggesting its potential efficacy in treating a range of diseases.

In addition to its structural complexity, this compound also exhibits interesting chemical properties that make it attractive for synthetic applications. The presence of both aromatic and heterocyclic rings provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced biological activity. Researchers have been exploring various synthetic pathways to modify this molecule, aiming to optimize its pharmacological properties while maintaining its core structural framework.

The pharmaceutical industry has been particularly keen on exploring novel compounds that can address unmet medical needs. The unique structure of 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide positions it as a candidate for developing new drugs targeting complex diseases such as cancer and neurodegenerative disorders. Preclinical studies have already shown promising results in terms of its ability to inhibit key enzymes involved in disease progression. These findings have generated significant interest among academic researchers and pharmaceutical companies alike.

As research continues to uncover new therapeutic applications for indole derivatives, compounds like 450351-22-1 are expected to play a crucial role in drug discovery efforts. The combination of innovative chemical design and advanced computational methods is paving the way for more effective and targeted treatments. Future studies will likely focus on optimizing the synthesis of this compound and evaluating its safety profile in preclinical trials before moving on to human clinical trials.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide exemplifies how advancements in one field can drive progress across multiple disciplines. By understanding the intricate relationship between molecular structure and biological activity, researchers can develop more effective drugs that improve patient outcomes.

In conclusion, the compound with CAS number 450351-22-1 represents a significant step forward in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to evolve, we can expect more discoveries like this one to emerge from ongoing studies into indole derivatives and their derivatives.